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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B1239506 Get Quote

CAS Number: 39067-80-6

Molecular Formula: C₁₀H₁₈S

Molecular Weight: 170.32 g/mol

IUPAC Name: (2E)-3,7-dimethylocta-2,6-diene-1-thiol

This technical guide provides an in-depth overview of Thiogeraniol, a sulfur-containing

monoterpenoid of interest to researchers, scientists, and drug development professionals. The

document covers its chemical properties, synthesis, and known biological activities, with a

focus on its potential therapeutic applications.

Chemical Structure and Properties
Thiogeraniol is an acyclic monoterpenoid and a thiol, structurally derived from geraniol by the

substitution of the hydroxyl group with a thiol group.[1][2][3] This structural modification imparts

distinct chemical reactivity and potential biological activities.
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Property Value Source

Molecular Formula C₁₀H₁₈S [1][3]

Molecular Weight 170.32 g/mol [1][3]

CAS Number 39067-80-6 [1]

Appearance Yellow to orange liquid [3]

Density 0.903-0.921 g/cm³ [3]

Refractive Index 1.503-1.513 [3]

SMILES CC(=CCCC(=CCS)C)C [1]

InChI

InChI=1S/C10H18S/c1-9(2)5-

4-6-10(3)7-8-

11/h5,7,11H,4,6,8H2,1-

3H3/b10-7+

[1]

Synthesis of Thiogeraniol
Several methods for the synthesis of Thiogeraniol have been reported, primarily involving the

conversion of geraniol. Two prominent methods are detailed below.

Synthesis via Halogenation of Geraniol
A common synthetic route involves the halogenation of geraniol followed by reaction with a

sulfur source.
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Geraniol

Geranyl Chloride or
Geranyl Bromide

 Halogenation 

Halogenating Agent
(e.g., CCl4/P(Ph)3 or CBr4/P(Ph)3)

S-Geranylisothiouronium salt

 Reaction with Thiourea 

Thiourea

Thiogeraniol

 Hydrolysis & Neutralization 

Alkaline Hydrolysis

Acid Neutralization

Geraniol

Geranyl Thioacetate

 Mitsunobu Reaction 

Thioacetic Acid

Mitsunobu Reagents
(e.g., DEAD, P(Ph)3)

Thiogeraniol

 Reduction 

Reducing Agent
(e.g., LiAlH4)
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Thiogeraniol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thiogeraniol: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239506#thiogeraniol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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